Cas no 2680776-38-7 (2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid)

• Product Name: 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid
• CAS No: 2680776-38-7
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 6080685
• PubChem ID: 165937875
• Update Time: 2025-06-23

2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273779
• 2680776-38-7
• 2-acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid
• 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid

• Inchi： 1S/C9H11F2NO3/c1-4(13)12-3-2-5(8(14)15)6-7(12)9(6,10)11/h5-7H,2-3H2,1H3,(H,14,15)
• InChI Key： YDPHWBXIIHZMHB-UHFFFAOYSA-N
• SMILES： FC1(C2C1C(C(=O)O)CCN2C(C)=O)F

Computed Properties

• Exact Mass: 219.07069954g/mol
• Monoisotopic Mass: 219.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid

Introduction to 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid (CAS No. 2680776-38-7)

2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680776-38-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by a bicyclic structure, specifically a bicyclo[4.1.0]heptane framework, which is a common motif in drug discovery due to its structural rigidity and potential for binding to biological targets with high affinity.

The presence of acetyl and difluoro substituents in the molecular structure of this compound introduces unique electronic and steric properties that can influence its interactions with biological systems. The acetyl group, for instance, is frequently employed in medicinal chemistry as a pharmacophore or for metabolic stability considerations, while the difluoro substitution can enhance lipophilicity and metabolic resistance, making the compound an attractive candidate for further development.

Beyond its structural features, the significance of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid lies in its potential applications in the design of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the optimization of their pharmacological properties. The bicyclic scaffold provides a stable platform for further derivatization, allowing chemists to explore modifications that could enhance efficacy or selectivity against specific biological targets.

In the context of current research trends, this compound aligns with the growing interest in fluorinated molecules, which have demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The difluoro group in particular has been shown to increase metabolic stability and bioavailability, attributes that are critical for successful drug development. Additionally, the azabicyclo core offers a unique three-dimensional shape that can be tailored to fit into narrow binding pockets in proteins or enzymes, providing an opportunity to develop highly selective inhibitors.

The carboxylic acid moiety at the 5-position of the molecule presents another avenue for functionalization. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and conjugation with other biomolecules. These reactions are essential for modifying the solubility, permeability, and overall bioactivity of pharmaceutical candidates. By leveraging these chemical transformations, researchers can fine-tune the properties of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid to meet specific therapeutic requirements.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their prevalence in natural products and known drugs. The bicyclic structure of this compound places it within this important class of molecules, which has been extensively explored for their biological activity. For example, related azabicyclo compounds have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The unique combination of features in 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid, such as the acetyl group and difluoro substitution, suggests that it may exhibit similar properties while offering new opportunities for therapeutic intervention.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic framework requires precise control over reaction conditions and stereochemistry to ensure high yields and enantiopurity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve these goals. These methodologies not only facilitate the preparation of complex molecules but also allow for scalability and cost-effectiveness, which are crucial factors in pharmaceutical development.

From a computational perspective, virtual screening techniques have been increasingly used to identify promising candidates like 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid based on their predicted interactions with biological targets. These approaches leverage large databases of chemical structures and experimentally derived binding affinities to prioritize compounds for experimental validation. By integrating computational predictions with experimental data, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error methods.

The potential therapeutic applications of this compound are broad and span multiple disease areas where targeted intervention is needed. For instance, its structural features may make it suitable for developing treatments against neurological disorders or cancer by interacting with specific enzymes or receptors involved in these conditions. Additionally, its fluorinated nature could enhance its suitability for oral administration by improving absorption and reducing susceptibility to metabolic degradation.

In conclusion,2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-5-carboxylic acid (CAS No. 2680776-38-7) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features—comprising an acetyl group、a difluoro substitution、and an azabicyclo scaffold—offer multiple opportunities for functionalization and optimization。The growing body of research on fluorinated molecules underscores its potential as a building block for novel therapeutic agents。By leveraging advances in synthetic chemistry、computational modeling、and molecular biology，this compound has the potential to contribute significantly to future medical breakthroughs。